Cas no 898763-84-3 ((3,5-difluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

• Product Name: (3,5-difluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• CAS No: 898763-84-3
• MF: C₁₈H₁₅F₂NO
• MW: 299.314611673355
• MDL: MFCD03842903
• CID: 1946131
• PubChem ID: 24725563
• Update Time: 2025-06-12

(3,5-difluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3,5-difluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• 3,5-difluoro-2'-(3-pyrrolinomethyl) benzophenone
• 898763-84-3
• DTXSID60643957
• 1-{[2-(3,5-difluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• (3,5-Difluorophenyl){2-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• 3,5-DIFLUORO-2'-(3-PYRROLINOMETHYL)BENZOPHENONE
• AKOS016021104
• (3,5-Difluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• MFCD03842903
• (3,5-Difluorophenyl)[2-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone

• MDL： MFCD03842903
• Inchi： 1S/C18H15F2NO/c19-15-9-14(10-16(20)11-15)18(22)17-6-2-1-5-13(17)12-21-7-3-4-8-21/h1-6,9-11H,7-8,12H2
• InChI Key： TVMVHKKYEDGYSK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C1=CC=CC=C1CN1CC=CC1)=O)F

Computed Properties

• Exact Mass: 299.11200
• Monoisotopic Mass: 299.11217043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.50550

Additional information on (3,5-difluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone

Comprehensive Analysis of (3,5-difluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone (CAS No. 898763-84-3)

The compound (3,5-difluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone, with the CAS No. 898763-84-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the difluorophenyl and dihydropyrrol moieties, make it a valuable intermediate for the synthesis of advanced pharmaceuticals and functional materials. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated aromatic and heterocyclic components could enhance bioavailability and metabolic stability.

In recent years, the demand for fluorinated compounds like 898763-84-3 has surged due to their pivotal role in the development of next-generation therapeutics. The incorporation of fluorine atoms into organic molecules often improves their pharmacokinetic properties, making them a hot topic in AI-driven drug design and computational chemistry. This compound’s dihydropyrrol ring also aligns with the growing interest in nitrogen-containing heterocycles, which are frequently explored for their bioactivity and versatility in small-molecule inhibitors.

From a synthetic perspective, (3,5-difluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone exemplifies the convergence of green chemistry and catalysis. Modern synthetic routes emphasize atom economy and mild reaction conditions, addressing the pharmaceutical industry’s push for sustainable manufacturing. Its methanone backbone further highlights its utility as a scaffold for fragment-based drug discovery, a strategy increasingly adopted in precision medicine.

The compound’s relevance extends beyond pharmaceuticals. In material science, its aromatic and heterocyclic structure contributes to the development of organic electronic materials, such as OLEDs and conductive polymers. This dual applicability underscores its importance in interdisciplinary research, bridging gaps between life sciences and advanced materials.

Analytical characterization of CAS No. 898763-84-3 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring high purity and structural integrity. These techniques are critical for quality control in both academic and industrial settings, where batch-to-batch consistency is paramount. The compound’s thermal stability and solubility profile are also key parameters for formulation scientists.

As the scientific community continues to explore fluorine chemistry and heterocyclic derivatives, (3,5-difluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone remains a focal point for innovation. Its adaptability to high-throughput screening and combinatorial chemistry further solidifies its role in drug development pipelines. Future research may uncover novel applications in bioconjugation or targeted drug delivery, leveraging its modular architecture.

In summary, 898763-84-3 represents a compelling case study in the intersection of synthetic organic chemistry, pharmacology, and materials engineering. Its multifaceted utility and alignment with cutting-edge research trends ensure its continued relevance in both academic and industrial contexts. For researchers seeking high-value intermediates or functional building blocks, this compound offers a robust platform for innovation.